![molecular formula C19H18N2OS B1614408 2-Cyano-4'-thiomorpholinomethylbenzophenone CAS No. 898782-40-6](/img/structure/B1614408.png)
2-Cyano-4'-thiomorpholinomethylbenzophenone
Overview
Description
2-Cyano-4’-thiomorpholinomethylbenzophenone, also known as 2-(4-(Thiomorpholinomethyl)benzoyl)benzonitrile, is a chemical compound with the molecular formula C19H18N2OS . It is used in diverse scientific research due to its unique properties and adaptable nature.
Molecular Structure Analysis
The molecular structure of 2-Cyano-4’-thiomorpholinomethylbenzophenone consists of 19 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, 1 oxygen atom, and 1 sulfur atom . The molecular weight is 322.42 .Scientific Research Applications
Antitumor Evaluation
- Compounds derived from 2-Cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide, which is closely related to 2-Cyano-4'-thiomorpholinomethylbenzophenone, show significant antitumor activities. Most synthesized compounds revealed high inhibitory effects against breast adenocarcinoma, non-small cell lung cancer, and CNS cancer in in vitro screenings (H. Shams et al., 2010).
Nitric Oxide Donor Evaluation
- 4-Phenyl-3-furoxancarbonitrile, with a structure similar to this compound, is an efficient activator of rat lung soluble guanylate cyclase, exhibits vasodilatory activity, and inhibits platelet aggregation (C. Medana et al., 1994).
Organic Photovoltaic Device Performance
- Studies on cyano substitution in the electron accepting ability of common acceptors show that cyano groups significantly enhance the optoelectronic properties of donor–acceptor polymers, impacting organic photovoltaic devices' efficiency (Abby Casey et al., 2016).
Photophysical and Nonlinear Optical Properties
- Chromophores bearing 4-cyanoquinazoline and similar units have been studied for their electrochemical, photophysical, and nonlinear optical properties, showing high luminescence in chloroform solution and solid state (Tatiana N. Moshkina et al., 2020).
Cyanide Detection
- Heterocyclic compounds designed for colorimetric detection of cyanide convert into cyanoamines upon exposure to cyanide, leading to the development of practical strategies for determining cyanide in aqueous environments (M. Tomasulo et al., 2006).
properties
IUPAC Name |
2-[4-(thiomorpholin-4-ylmethyl)benzoyl]benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2OS/c20-13-17-3-1-2-4-18(17)19(22)16-7-5-15(6-8-16)14-21-9-11-23-12-10-21/h1-8H,9-12,14H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZMQNADVVBQFRH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1CC2=CC=C(C=C2)C(=O)C3=CC=CC=C3C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40642903 | |
Record name | 2-{4-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40642903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898782-40-6 | |
Record name | 2-[4-(4-Thiomorpholinylmethyl)benzoyl]benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898782-40-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-{4-[(Thiomorpholin-4-yl)methyl]benzoyl}benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40642903 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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